Cas no 185836-35-5 (4-(Benzyloxy)-2-fluorobenzonitrile)

4-(Benzyloxy)-2-fluorobenzonitrile is a fluorinated aromatic compound featuring a benzyloxy substituent and a nitrile functional group. This structurally versatile intermediate is valuable in organic synthesis, particularly in pharmaceutical and agrochemical research, where fluorinated aromatic systems are often employed to modulate biological activity and metabolic stability. The benzyloxy group enhances solubility and provides a handle for further functionalization, while the nitrile moiety offers reactivity for conversion into carboxylic acids, amides, or heterocycles. Its well-defined purity and stability make it suitable for precision applications in medicinal chemistry and material science. The compound’s synthetic utility is further underscored by its role in constructing complex molecular architectures.

4-(Benzyloxy)-2-fluorobenzonitrile structure

185836-35-5 structure

Product Name:4-(Benzyloxy)-2-fluorobenzonitrile

CAS No:185836-35-5

MF:C₁₄H₁₀FNO

MW:227.233706951141

CID:1090078

PubChem ID:11333628

Update Time:2025-10-16

4-(Benzyloxy)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Benzyloxy)-2-fluorobenzonitrile
- 2-fluoro-4-phenylmethoxybenzonitrile
- 4-Benzyloxy-2-fluoro-benzonitrile
- 4-Benzyloxy-2-fluorobenzonitrile
- CS-0156190
- 185836-35-5
- AKOS016023716
- AM807565
- 2-Fluoro-4-(phenylmethoxy)benzonitrile
- BS-15770
- SCHEMBL427002
- A880699
- FNDBNJUWRRLOHU-UHFFFAOYSA-N
- A1-01294
- DTXSID50462674
- AU-059/43522023
- Benzonitrile, 2-fluoro-4-(phenylmethoxy)-
- DB-086166
- Inchi： 1S/C14H10FNO/c15-14-8-13(7-6-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8H,10H2
- InChI Key： FNDBNJUWRRLOHU-UHFFFAOYSA-N
- SMILES： FC1=C(C#N)C=CC(=C1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 227.0747
Monoisotopic Mass: 227.074642105g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 33Å²

Experimental Properties

Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.01 g/l) (25 º C),
PSA: 33.02

4-(Benzyloxy)-2-fluorobenzonitrile Pricemore >>

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